molecular formula C9H9BrOS B8644753 1-[(2-Bromophenyl)sulfanyl]propan-2-one

1-[(2-Bromophenyl)sulfanyl]propan-2-one

Cat. No.: B8644753
M. Wt: 245.14 g/mol
InChI Key: GYJCNXHTLAJBCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2-Bromophenyl)sulfanyl]propan-2-one is a useful research compound. Its molecular formula is C9H9BrOS and its molecular weight is 245.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9BrOS

Molecular Weight

245.14 g/mol

IUPAC Name

1-(2-bromophenyl)sulfanylpropan-2-one

InChI

InChI=1S/C9H9BrOS/c1-7(11)6-12-9-5-3-2-4-8(9)10/h2-5H,6H2,1H3

InChI Key

GYJCNXHTLAJBCT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CSC1=CC=CC=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g (105.7 mmol) of 2-bromothiophenol, 19 g (137.5 mmol) of potassium carbonate, 27.8 g (165.5 mmol) of potassium iodide, 200 ml of dimethylformamide and 14.68 g (158.6 mmol) of chloroacetone are introduced into a 500 ml three-necked flask. The mixture is stirred for 2 hours at room temperature and is then poured into 800 ml of water. Extraction is carried out with ethyl acetate (3×400 ml). The organic phases are combined, washed with a molar sodium hydroxide solution (2×400 ml), dried over magnesium sulphate and concentrated. The residue is purified by chromatography on a silica column (elution solution: 10% ethyl acetate in cyclohexane). 24.1 g (Yield: 93%) of (2-bromothiophenoxy)acetone are obtained (yellow oil).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
27.8 g
Type
reactant
Reaction Step One
Quantity
14.68 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
800 mL
Type
solvent
Reaction Step Two

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